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Compound of Interest

Compound Name:
4-Bromo-2-

thiophenecarboxaldehyde

Cat. No.: B041693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-Bromo-2-
thiophenecarboxaldehyde, a key building block in organic synthesis. An understanding of its

solubility is crucial for designing reaction conditions, developing purification strategies, and

formulating products. This document outlines the known qualitative solubility of 4-Bromo-2-
thiophenecarboxaldehyde, provides a detailed experimental protocol for quantitative solubility

determination, and presents workflows for solubility testing and synthetic application.

Core Properties of 4-Bromo-2-
thiophenecarboxaldehyde
A foundational understanding of the physicochemical properties of 4-Bromo-2-
thiophenecarboxaldehyde is essential for interpreting its solubility behavior.
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Property Value

CAS Number 18791-75-8

Molecular Formula C₅H₃BrOS

Molecular Weight 191.05 g/mol

Appearance Pale yellow to light brown solid

Melting Point 44-46 °C

Boiling Point 114-115 °C at 11 mmHg

Solubility Data
Quantitative solubility data for 4-Bromo-2-thiophenecarboxaldehyde in a wide range of

organic solvents is not readily available in published literature. However, qualitative

descriptions indicate its solubility in polar organic solvents.

Solvent
Quantitative
Solubility

Qualitative
Solubility

Conditions

Methanol Data not available Soluble[1][2]
Standard temperature

and pressure

Chloroform Data not available Likely soluble*
Standard temperature

and pressure

*Note: A structurally similar isomer, 5-Bromothiophene-2-carbaldehyde, is reported to be

soluble in chloroform and methanol. While this suggests potential solubility of the 4-bromo

isomer, empirical verification is necessary.

Experimental Protocol: Quantitative Solubility
Determination
The following is a detailed methodology for determining the quantitative solubility of 4-Bromo-
2-thiophenecarboxaldehyde in an organic solvent of interest. This protocol is based on the

isothermal shake-flask method, a widely accepted technique for solubility measurement.
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Objective: To determine the equilibrium solubility of 4-Bromo-2-thiophenecarboxaldehyde in

a selected organic solvent at a specified temperature.

Materials:

4-Bromo-2-thiophenecarboxaldehyde

High-purity organic solvent of choice

Analytical balance

Scintillation vials or flasks with screw caps

Thermostatically controlled shaker or water bath

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of 4-Bromo-2-thiophenecarboxaldehyde of known

concentration in the chosen solvent.

From the stock solution, prepare a series of calibration standards of decreasing

concentration.

Calibration Curve Generation:

Analyze the calibration standards using a validated HPLC or UV-Vis spectrophotometry

method.
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Plot the analytical response (e.g., peak area for HPLC, absorbance for UV-Vis) against the

concentration of the standards.

Generate a linear regression curve (calibration curve) and determine its equation and

correlation coefficient (R²). An R² value > 0.99 is desirable.

Preparation of Saturated Solutions:

Add an excess amount of solid 4-Bromo-2-thiophenecarboxaldehyde to several vials.

The presence of undissolved solid is crucial to ensure equilibrium is reached.

Add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in the thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the samples for a sufficient duration to reach equilibrium (typically 24-72 hours). To

confirm equilibrium, samples can be taken at different time points (e.g., 24, 48, and 72

hours) and analyzed until the concentration remains constant.

Sample Collection and Preparation:

Once equilibrium is achieved, allow the vials to stand undisturbed at the set temperature

for a short period to allow the excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid.

Dilute the filtered sample with a known volume of the solvent to bring its concentration

within the range of the calibration curve.

Sample Analysis:
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Analyze the diluted sample using the same analytical method used for the calibration

standards.

Calculation of Solubility:

Determine the concentration of 4-Bromo-2-thiophenecarboxaldehyde in the diluted

sample using the calibration curve equation.

Calculate the original concentration in the saturated solution by multiplying the result by

the dilution factor. This value represents the quantitative solubility of the compound in the

specific solvent at the tested temperature.

Visualizations
Experimental Workflow for Solubility Determination

Workflow for Isothermal Shake-Flask Solubility Determination
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Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Role in Chemical Synthesis

Application of 4-Bromo-2-thiophenecarboxaldehyde in Synthesis
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Caption: Application of 4-Bromo-2-thiophenecarboxaldehyde in Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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